IV-361

• Molecular Formula: C23H32FN5O2Si
• Molecular Weight: 457.6 g/mol
• InChI: InChI=1S/C23H32FN5O2Si/c1-14-8-9-15(24)12-17(14)25-21(31)29-13-16-18(22(29,2)3)27-28-19(16)26-20(30)23(10-7-11-23)32(4,5)6/h8-9,12H,7,10-11,13H2,1-6H3,(H,25,31)(H2,26,27,28,30)
• InChIKey: FYIUNJAFLWNBAI-UHFFFAOYSA-N

IV-361 CDK7 Inhibitor: Oral Selectivity, Immunomodulation & Colorectal Cancer Efficacy

IV-361 (CAS No. 2055741-39-2) is a synthetic small molecule belonging to the dihydropyrrolopyrazole class, specifically identified as an orally bioavailable and selective inhibitor of cyclin-dependent kinase 7 (CDK7) [1]. It exhibits a binding affinity (Ki) of ≤50 nM for CDK7 and demonstrates anti-cancer activity in preclinical models, as documented in patent literature [1]. The compound is primarily utilized as a research tool in academic and pharmaceutical settings to investigate CDK7-dependent transcriptional regulation and cell cycle progression in oncology.

CDK7-selective target engagement

Characterized counter-selectivity against CDK2 and PLK1 supports pathway-specific transcriptional studies.

PBMC cytokine assay context

Dual IL-2 and IL-17 suppression profile enables Th1/Th17 immunomodulation research.

In vivo xenograft model compatibility

Oral administration route documented in HCT-116 colorectal cancer models.

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source

Why IV-361 Cannot Be Replaced by Other CDK7 Inhibitors

Substituting IV-361 with another CDK7 inhibitor without rigorous validation can confound experimental outcomes due to significant differences in biochemical selectivity profiles, binding mechanisms, and downstream biological effects. For instance, while compounds like THZ1 [1] and SY-1365 [2] are covalent CDK7 inhibitors, IV-361 is a non-covalent, ATP-competitive inhibitor [3], which directly impacts its kinetic profile and potential for off-target engagement. Furthermore, the distinct selectivity window of IV-361 against related kinases like CDK2 (≥20-fold) [3] is a unique quantitative feature that may be absent or different in other inhibitors [4], directly affecting the interpretation of target-specific phenotypes. Therefore, direct replacement without accounting for these specific, quantifiable parameters can lead to non-interchangeable and potentially misleading results.

CDK2 counter-selectivity may not transfer

Other CDK7 inhibitors often lack documented CDK2 discrimination, potentially introducing cell-cycle arrest artifacts.

PLK1 avoidance profile not widely verified

Common comparators do not report PLK1 data; mitotic effect confounders may not be equally excluded.

Dual IL-2/IL-17 signature is compound-specific

Cytokine modulation endpoints may not replicate without equivalent PBMC validation data.

• [1] Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature, 511(7511), 616–620. View Source
• [2] Hu, S., et al. (2019). SY-1365, a potent and selective CDK7 inhibitor, exhibits anti-tumor activity in preclinical models of hematologic malignancies. Cancer Research, 79(13_Supplement), 1292. View Source
• [3] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source
• [4] Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chemical Biology, 26(6), 792-803.e10. View Source

IV-361 Quantitative Differentiation Evidence

CDK7 vs. CDK2 Selectivity Window

IV-361 demonstrates potent binding to CDK7 with a Ki of ≤50 nM [1]. This places its affinity in a comparable range to the clinically advanced, non-covalent CDK7 inhibitor samuraciclib (CT7001), which has a reported IC50 of 41 nM [2]. Both compounds are ATP-competitive, but this direct comparison of primary biochemical potency provides a quantitative baseline for researchers to calibrate IV-361's on-target activity relative to a well-characterized benchmark in the field.

CDK7 vs. CDK2 Selectivity Window

Cross-study comparable

IV-361: CDK7 Ki ≤50 nM, CDK2 Ki ≥1000 nM (≥20-fold) CT7001: CDK7 IC50 40 nM, CDK2 IC50 578 nM (15-fold)

Reported wider selectivity margin may support CDK7-dependent transcription studies.

Different assay readouts (Ki vs IC50) limit direct numerical equivalence.

Evidence Dimension	Biochemical binding affinity to CDK7
Target Compound Data	Ki ≤ 50 nM
Comparator Or Baseline	Samuraciclib (CT7001) IC50 = 41 nM
Quantified Difference	Comparable nanomolar potency (Ki vs. IC50, comparable measurement)
Conditions	In vitro kinase activity assay

Why This Matters

This data allows researchers to select IV-361 for experiments where an ATP-competitive CDK7 inhibitor with potency equivalent to a leading clinical candidate is required, ensuring a relevant and potent tool compound.

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source
• [2] Hazel, P., et al. (2017). CT7001, a Novel Orally Bio-Available CDK7 Inhibitor, Is Highly Active in in-Vitro and in-Vivo Models of AML. Blood, 130(Supplement 1), 2644. View Source

PLK1 Counter-Selectivity Profile

IV-361 exhibits a pronounced selectivity window, with significantly reduced inhibition of related kinases. Specifically, its Ki for CDK2 is ≥1000 nM and for PLK1 is ≥5000 nM [1]. This corresponds to a selectivity ratio of ≥20-fold for CDK7 over CDK2 and ≥100-fold over PLK1 [1]. In contrast, a pan-CDK inhibitor like flavopiridol (alvocidib) shows potent inhibition across multiple CDKs (e.g., CDK1, CDK2, CDK4, CDK7, CDK9), with IC50 values typically in the 20-100 nM range for these targets [2], lacking this degree of intra-family selectivity.

PLK1 Counter-Selectivity

Class-level inference

PLK1 Ki ≥5000 nM >100-fold over CDK7

Reported PLK1-sparing profile may reduce mitotic confounders in cell-cycle studies.

Comparators do not report equivalent PLK1 counter-screening data.

Evidence Dimension	Kinase selectivity (Ki ratio)
Target Compound Data	CDK7/CDK2: ≥20-fold; CDK7/PLK1: ≥100-fold
Comparator Or Baseline	Flavopiridol (pan-CDK inhibitor) typically shows <5-fold selectivity across CDKs
Quantified Difference	Significantly higher selectivity for IV-361
Conditions	In vitro kinase activity assay

Why This Matters

This quantitative selectivity data is critical for researchers aiming to dissect CDK7-specific biology and avoid confounding results from the inhibition of CDK2 (cell cycle) or PLK1 (mitosis), which is a major limitation of less selective pan-CDK inhibitors.

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source
• [2] Senderowicz, A. M. (2003). Flavopiridol: the first cyclin-dependent kinase inhibitor in human clinical trials. Investigational New Drugs, 21(1), 3-13. View Source

Dual IL-2/IL-17 Immunomodulatory Signature

IV-361 demonstrates potent anti-proliferative activity, achieving a GI50 of ≤100 nM against the HCT-116 colorectal carcinoma cell line [1]. This potency is comparable to that reported for the covalent CDK7 inhibitor YKL-5-124, which shows an IC50 of approximately 10-50 nM for growth inhibition in various cancer cell lines [2], though direct head-to-head data in HCT-116 is not available. The sub-micromolar GI50 of IV-361 confirms its robust cellular activity, positioning it as an effective tool for studying CDK7-dependent proliferation in this widely used model system.

IL-2 & IL-17 Inhibition

Class-level inference

IL-2 IC50 ≤100 nM IL-17 IC50 ≤100 nM (human PBMC)

Supports Th1/Th17 cytokine pathway research in immunomodulation models.

No comparator reports equivalent PBMC cytokine data.

Evidence Dimension	Cell growth inhibition
Target Compound Data	GI50 ≤ 100 nM
Comparator Or Baseline	YKL-5-124 IC50 = 10-50 nM (general cancer cell line range)
Quantified Difference	Comparable nanomolar anti-proliferative potency
Conditions	HCT-116 human colorectal carcinoma cell line (in vitro)

Why This Matters

This data validates that IV-361 achieves potent cellular target engagement and functional effect at nanomolar concentrations, providing confidence for its use in cellular assays designed to explore the role of CDK7 in colorectal cancer biology.

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source
• [2] Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chemical Biology, 26(6), 792-803.e10. View Source

HCT-116 Colorectal Cancer Model Efficacy

In vivo, oral administration of IV-361 at 25 mg/kg/day resulted in a ≥46% suppression of tumor volume in a female BALB/c nude mouse xenograft model bearing HCT-116 tumors [1]. This level of efficacy is in line with early preclinical data for other oral CDK7 inhibitors. For instance, the covalent inhibitor SY-1365 demonstrated significant tumor growth inhibition in AML xenograft models [2], and the clinical candidate samuraciclib (CT7001) showed similar or greater tumor growth suppression in various xenograft models [3]. This confirms that IV-361, despite being a non-covalent tool compound, exhibits meaningful oral bioavailability and on-target anti-tumor activity in a standard preclinical model.

HCT-116 Model Response

Cross-study comparable

IV-361: GI50 ≤100 nM, in vivo TGI ≥46% at 25 mg/kg/day p.o. CT7001: GI50 200–300 nM (breast lines); no direct HCT-116 GI50

Reported matched in vitro–in vivo HCT-116 dataset supports colorectal cancer model studies.

Cross-cell-line comparisons require cautious interpretation.

Evidence Dimension	In vivo tumor volume suppression
Target Compound Data	≥46% suppression at 25 mg/kg/day (oral)
Comparator Or Baseline	SY-1365 and samuraciclib (reported significant tumor growth inhibition in xenograft models)
Quantified Difference	Demonstrates robust oral efficacy comparable to other preclinical/clinical CDK7 inhibitors
Conditions	Female BALB/c nude mice bearing HCT-116 xenografts

Why This Matters

This is the key differentiator for researchers requiring an orally bioavailable CDK7 inhibitor for in vivo studies. It provides direct, quantitative evidence that IV-361 can be used in long-term oral dosing regimens in mice to study CDK7 inhibition's effect on tumor growth.

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source
• [2] Hu, S., et al. (2019). SY-1365, a potent and selective CDK7 inhibitor, exhibits anti-tumor activity in preclinical models of hematologic malignancies. Cancer Research, 79(13_Supplement), 1292. View Source
• [3] Hazel, P., et al. (2017). CT7001, a Novel Orally Bio-Available CDK7 Inhibitor, Is Highly Active in in-Vitro and in-Vivo Models of AML. Blood, 130(Supplement 1), 2644. View Source

Structural Chemotype Differentiation

IV-361 exhibits potent inhibition of IL-2 and IL-17 production in peripheral blood mononuclear cells (PBMCs), with IC50 values of ≤100 nM for both cytokines [1]. This provides a quantitative measure of its functional impact on immune cells, which is not commonly reported for many other CDK7 inhibitors. For example, the covalent CDK7 inhibitor THZ1, while studied extensively for its effects on transcription and proliferation, has less defined public data on its specific IC50 for inhibiting IL-2 and IL-17 production in PBMCs under comparable conditions. This cytokine inhibition profile suggests IV-361 may be a particularly useful tool for investigating the role of CDK7 in T-cell activation and inflammatory signaling pathways.

Scaffold Chemotype

Supporting evidence

Trimethylsilylcyclobutane carboxamide on dihydropyrrolopyrazole core; absent in other CDK7 inhibitors.

Novel chemotype may support medicinal chemistry SAR exploration.

Patent-derived structural characterization.

Evidence Dimension	Cytokine production inhibition in PBMCs
Target Compound Data	IC50 ≤ 100 nM for IL-2 and IL-17
Comparator Or Baseline	THZ1 (public data on PBMC cytokine inhibition limited/less defined)
Quantified Difference	Provides a specific quantitative benchmark for immunomodulatory activity
Conditions	Human peripheral blood mononuclear cells (PBMCs) in vitro

Why This Matters

This data opens a specific and quantifiable application avenue in immunology research, distinguishing IV-361 from other CDK7 inhibitors that are primarily characterized in oncology cell lines. It provides a rationale for selecting IV-361 in studies focused on CDK7's role in immune regulation.

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source

IV-361 Optimal Application Scenarios

Oral CDK7 Inhibitor for Colorectal Cancer Xenograft Studies

IV-361 is ideally suited for investigators requiring an orally bioavailable CDK7 inhibitor for long-term dosing studies in mice. The quantitative evidence of ≥46% tumor volume suppression in a HCT-116 xenograft model following oral administration at 25 mg/kg/day provides a validated benchmark for designing in vivo oncology experiments. Researchers can use IV-361 to assess the therapeutic potential of non-covalent CDK7 inhibition in their specific tumor models, confident in its ability to achieve pharmacologically relevant exposure via the oral route.

Th1/Th17 Inflammatory Disease Models

The defined selectivity profile of IV-361 (CDK7 Ki ≤50 nM vs. CDK2 Ki ≥1000 nM and PLK1 Ki ≥5000 nM) makes it an essential tool for experiments requiring precise, CDK7-specific target engagement. This is particularly valuable in high-content screening or RNA-seq experiments where distinguishing CDK7-mediated transcriptional effects from those of CDK2 (cell cycle) or PLK1 (mitosis) is critical. Researchers can confidently attribute observed phenotypes to CDK7 inhibition, avoiding the confounding polypharmacology associated with less selective compounds.

Kinase Selectivity Profiling Panels

IV-361's potent and quantifiable inhibition of IL-2 and IL-17 production in PBMCs (IC50 ≤100 nM) positions it as a specialized tool for dissecting the role of CDK7 in T-cell biology and inflammatory signaling. This application scenario is distinct from most CDK7 inhibitors, which are primarily characterized in cancer cell lines. Researchers studying the tumor microenvironment, autoimmune disease models, or the immunomodulatory effects of CDK7 inhibition will find IV-361 provides a unique, data-supported avenue for their investigations.

Medicinal Chemistry for Non-Canonical CDK7 Scaffolds

As a non-covalent, ATP-competitive inhibitor with a well-defined binding affinity (Ki ≤50 nM) and a known chemical structure, IV-361 is an excellent chemical probe for biophysical and structural biology studies. It can be used in co-crystallization efforts, surface plasmon resonance (SPR) assays, and other binding studies to elucidate the molecular interactions governing CDK7 inhibition. This contrasts with covalent inhibitors, where the irreversible binding mechanism can complicate such analyses. The compound's established biochemical parameters ensure reproducible and interpretable results in these advanced research settings.

Application

Selection Property

Validation Focus

CDK7 pathway inhibition in colorectal cancer models

HCT-116 in vitro and in vivo activity profile

Tumor suppression endpoint validation

Th1/Th17 inflammatory pathway research

PBMC IL-2/IL-17 inhibition profile

Cytokine release assay validation

CDK7 selectivity profiling

CDK2 and PLK1 counter-selectivity documentation

Off-target kinase activity confirmation

CDK7 chemotype development

Dihydropyrrolopyrazole scaffold novelty

Structure–activity relationship exploration

• [1] Noriaki Iwase, et al. Substituted dihydropyrrolopyrazole derivative. US20190256531A1. View Source